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Compound of Interest

Compound Name: HMR 1098

Cat. No.: B1255511

For In Vitro Experimental Use

Audience: Researchers, scientists, and drug development professionals.

Introduction

HMR 1098, also known as Clamikalant sodium, is a potent and selective blocker of ATP-
sensitive potassium (KATP) channels.[1] It is a valuable pharmacological tool for investigating
the physiological and pathophysiological roles of these channels in various cell types,
particularly in the context of cardiovascular research and diabetes.[2][3] Accurate and
consistent preparation of HMR 1098 stock solutions is critical for obtaining reliable and
reproducible experimental results. These application notes provide a detailed protocol for the
preparation, storage, and handling of HMR 1098 stock solutions for in vitro studies.

HMR 1098 Properties and Data

The following table summarizes the key quantitative data for HMR 1098:
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Property Value Reference

5-chloro-2-methoxy-N-[2-[4-
methoxy-3-
methylamino)thioxomethyl]a
Synonyms [[[_( y ) vl [1][4]
mino]sulfonyl]phenyl]ethyl]-
benzamide sodium salt,

Clamikalant sodium

CAS Number 261717-22-0 [4]
Molecular Formula C19H21CIN3NaOsS:2 [2]
Molecular Weight 493.96 g/mol [2][4]
Appearance White to beige powder [4]
N Water: 2 mg/mLDMSO: 2
Solubility [4][5][6]
mg/mL
Storage (Solid) 2-8°C, desiccated [4107]

Aliguot and store at -20°C for

Storage (Stock Solution) up to 1 month or -80°C for up [1]18]
to 6 months.
Typical Working Conc. 10 uM - 100 pM [319]

Experimental Protocol: Preparation of a 10 mM HMR
1098 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of HMR 1098 in Dimethyl
Sulfoxide (DMSO).

Materials:
e HMR 1098 (CAS 261717-22-0)
e Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)

« Sterile microcentrifuge tubes or cryovials
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o Calibrated analytical balance

e \ortex mixer

o Pipettes and sterile filter tips

Procedure:

Pre-weighing Preparation: Before opening, allow the HMR 1098 vial to equilibrate to room
temperature for at least 60 minutes.[8] This prevents condensation from forming on the
compound.

Weighing HMR 1098: Carefully weigh out the desired amount of HMR 1098 powder using a
calibrated analytical balance in a chemical fume hood. For example, to prepare 1 mL of a 10
mM stock solution, weigh out 4.94 mg of HMR 1098.

o Calculation: (10 mmol/L) * (1 L/ 1000 mL) * (1 mL) * (493.96 g/mol ) * (1000 mg/g) = 4.94
mg

Dissolving in DMSO: Add the appropriate volume of DMSO to the vial containing the
weighed HMR 1098. For the example above, add 1 mL of DMSO.

Ensuring Complete Dissolution: Tightly cap the vial and vortex thoroughly until the powder is
completely dissolved. The solution should be clear. Gentle warming (e.g., in a 37°C water
bath) can be used to aid dissolution if necessary, but avoid excessive heat.

Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile
microcentrifuge tubes or cryovials. This minimizes freeze-thaw cycles which can degrade the
compound.

Storage: Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-
term storage (up to 6 months).[1][8] Clearly label the aliquots with the compound name,
concentration, date of preparation, and solvent.

Note on Solvent Choice: While HMR 1098 is soluble in water, using a small volume of a DMSO
stock solution for dilution into aqueous experimental media is a common practice. This is
because high concentrations of organic solvents can be toxic to cells.[10] The final
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concentration of DMSO in the cell culture medium should typically be kept below 0.5% (v/v) to
avoid solvent-induced artifacts.

Visualizations

Experimental Workflow for HMR 1098 Stock Solution
Preparation
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Caption: Workflow for preparing HMR 1098 stock solution.
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Signaling Pathway: Inhibition of KATP Channels by HMR
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Caption: HMR 1098 blocks KATP channels, inhibiting K+ efflux.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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